BENGHE Foundational & Exploratory

Check Availability & Pricing

FIIN-3: A Technical Guide to a Covalent
FGFR/EGFR Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FIIN-3

Cat. No.: B15612566

For Researchers, Scientists, and Drug Development Professionals

Abstract

FIIN-3 is a potent, irreversible dual inhibitor of Fibroblast Growth Factor Receptors (FGFRS)
and Epidermal Growth Factor Receptor (EGFR).[1][2] Its covalent mechanism of action,
targeting a conserved cysteine residue within the ATP-binding pocket of FGFRs, allows it to
overcome resistance to first-generation FGFR inhibitors.[1][3] This technical guide provides a
comprehensive overview of the chemical structure, properties, and biological activity of FIIN-3.
It includes detailed experimental protocols for key assays and visual representations of its
mechanism of action and relevant signaling pathways to support further research and drug
development efforts.

Chemical Structure and Properties

FIIN-3 is a complex small molecule with the IUPAC name N-(4-((3-(2,6-dichloro-3,5-
dimethoxyphenyl)-1-(6-((4-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4-
yl)ureido)methyl)phenyl)acrylamide. Its chemical and physical properties are summarized in the
table below.
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Property Value Reference

N-(4-((3-(2,6-dichloro-3,5-
dimethoxyphenyl)-1-(6-((4-(4-
methylpiperazin-1-

IUPAC Name yipP ) o N/A
yl)phenyl)amino)pyrimidin-4-

yl)ureido)methyl)phenyl)acryla

mide
CAS Number 1637735-84-2 [4]
Molecular Formula C34H36Cl2NsOa4 N/A
Molecular Weight 691.61 g/mol [4]

C=CC(=0O)Nclccc(CN(C(=O)N
c2¢(Cl)c(0OC)cc(0OC)c2Clhec2nc

SMILES N/A
nc(Nc3ccc(N4CCN(C)CC4)cc3
)c2)ccl

Solubility Soluble in DMSO (100 mg/mL)  [4]

Mechanism of Action

FIIN-3 is an irreversible inhibitor that forms a covalent bond with a non-catalytic cysteine
residue located in the P-loop of the ATP binding site of FGFRs.[2][3] This covalent modification
is achieved through its acrylamide "warhead" and allows FIIN-3 to maintain potent inhibition
even against FGFR gatekeeper mutations that confer resistance to reversible inhibitors.[1]
Notably, FIIN-3 also demonstrates the ability to covalently inhibit EGFR by targeting a distinct
cysteine residue, highlighting its dual inhibitory activity.[1]

The co-crystal structure of FIIN-3 in complex with FGFR4 V550L (a gatekeeper mutant) has
been elucidated (PDB ID: 4R6V), providing a detailed view of its binding mode.[1][5]

FGFR Signaling Pathway and FIIN-3 Inhibition

The Fibroblast Growth Factor Receptor (FGFR) signaling pathway plays a critical role in cell
proliferation, differentiation, and survival. Its dysregulation is implicated in various cancers. The
pathway is initiated by the binding of FGF ligands and heparan sulfate proteoglycans (HSPGSs)
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to the extracellular domain of FGFR, leading to receptor dimerization and autophosphorylation
of the intracellular kinase domains. This activation triggers downstream signaling cascades,
including the RAS-MAPK and PI3K-AKT pathways.[6][7][8] FIIN-3 exerts its therapeutic effect

by blocking the initial ATP-dependent autophosphorylation step, thereby inhibiting all
subsequent downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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